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Compound of Interest

Compound Name: MI-136

Cat. No.: B560163

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for MI-136, a potent Menin-MLL interaction inhibitor. As no specific disposal
protocol for MI-136 is available, these procedures are based on general best practices for the
disposal of hazardous laboratory chemicals, with special consideration for its chemical
structure.

MI-136 is a heterocyclic organic compound containing both sulfur and fluorine. Therefore, its
disposal must adhere to regulations for both halogenated and sulfur-containing chemical
waste. Improper disposal can lead to environmental contamination and potential health
hazards.

Immediate Safety and Handling Precautions

Before handling MI-136, it is crucial to consult the Safety Data Sheet (SDS) provided by the
supplier. If an SDS is not readily available, treat MI-136 as a hazardous substance. Always
wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves. Work in a well-ventilated area, preferably within a chemical
fume hood.

Quantitative Data Summary
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Property Value Source

Molecular Formula C23H21F3N6S Chemical Supplier Data
Molecular Weight 470.51 g/mol Chemical Supplier Data
Appearance Solid Chemical Supplier Data
Solubility Soluble in DMSO, Ethanol Chemical Supplier Data

Step-by-Step Disposal Procedures

The following step-by-step procedures provide a clear workflow for the safe disposal of MI-136
in various forms.

Disposal of Unused or Waste MI-136 (Solid)

Solid MI-136 waste must be disposed of as hazardous chemical waste.

o Step 1: Containerization: Place the solid MI-136 waste in a clearly labeled, sealed, and
compatible waste container. The container should be robust and prevent leakage.

e Step 2: Labeling: The waste container must be labeled with "Hazardous Waste," the full
chemical name "MI-136," and the appropriate hazard pictograms.

o Step 3: Segregation: Store the waste container in a designated hazardous waste
accumulation area, segregated from incompatible materials. As a sulfur-containing
compound, it should be kept away from strong oxidizing agents. As a fluorinated compound,
it should be designated for incineration.

o Step 4: Collection: Arrange for collection by your institution's authorized hazardous waste
disposal service.

Disposal of MI-136 Solutions

Solutions containing MI-136 must be treated as hazardous waste.

o Step 1: Waste Stream Identification: Due to the presence of fluorine, MI-136 solutions should
be disposed of in the halogenated organic waste stream. Do not mix with non-halogenated
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waste.

Step 2: Containerization: Collect the MI-136 solution in a designated, leak-proof, and clearly
labeled container for halogenated organic waste.

Step 3: Neutralization (if applicable): If the solution is acidic or basic, it should be neutralized
before being added to the waste container. However, be cautious as neutralization can
generate heat or off-gassing. Perform this in a fume hood.

Step 4: Labeling and Storage: Label the container clearly with "Halogenated Organic Waste,"
list all chemical components (including solvents), and affix the appropriate hazard symbols.
Store in the designated hazardous waste area.

Step 5: Disposal: Arrange for pickup by your institution's hazardous waste management
team.

Disposal of Contaminated Materials

Items such as gloves, weighing paper, pipette tips, and empty vials that are contaminated with

MI-136 must also be disposed of as hazardous waste.

Step 1: Segregation: Collect all contaminated solid materials in a designated, sealed plastic
bag or container.

Step 2: Labeling: Clearly label the bag or container as "Hazardous Waste" and specify "Mi-
136 Contaminated Materials."

Step 3: Disposal: Dispose of the container through your institution's chemical waste disposal
program. Do not discard in regular trash.

Experimental Protocols Cited

While no specific experimental protocols for the disposal of MI-136 were found, the general

principles of laboratory chemical waste management are derived from established safety

protocols. These include guidelines from regulatory bodies such as the Environmental

Protection Agency (EPA) and institutional environmental health and safety (EHS) departments.

The core principle is the cradle-to-grave management of hazardous chemicals, ensuring they

are handled safely from acquisition to final disposal.
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Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MI-136.
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Caption: Workflow for the proper disposal of MI-136.

Potential Decomposition Hazards

There is no specific information available on the decomposition products of MI-136. However,
based on its structure, thermal decomposition may produce hazardous gases such as:

Oxides of sulfur (SOx)

Oxides of nitrogen (NOXx)

Hydrogen fluoride (HF)

Hydrogen cyanide (HCN)
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Due to these potential hazards, MI-136 should not be incinerated in a standard laboratory
setting. All disposal should be handled by a licensed professional waste management company
equipped for high-temperature incineration with appropriate flue gas scrubbing.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of MI-136, fostering a culture of safety and building trust
in their laboratory's chemical handling practices.

 To cite this document: BenchChem. [Proper Disposal of MI-136: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560163#mi-136-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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